Cas no 1823685-41-1 (1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid
• CAS No: 1823685-41-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5452448
• PubChem ID: 23397551
• Update Time: 2025-10-16

1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-25(2,3)33-24(31)27-12-19(22(28)29)21(13-27)26-23(30)32-14-20-17-10-6-4-8-15(17)16-9-5-7-11-18(16)20/h4-11,19-21H,12-14H2,1-3H3,(H,26,30)(H,28,29)
• InChI Key： MDJLYIHNKUJSBA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(C(O)=O)C1

Additional information on 1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid (CAS No. 1823685-41-1)

1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid (CAS No. 1823685-41-1) is a highly specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both tert-butoxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) protecting groups, makes it a versatile building block for drug discovery and bioconjugation. The compound's pyrrolidine-3-carboxylic acid backbone further enhances its applicability in designing bioactive molecules and peptide mimetics.

In recent years, the demand for high-purity synthetic intermediates like CAS 1823685-41-1 has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for "Boc-Fmoc protected amino acids" or "pyrrolidine derivatives for peptide synthesis," reflecting its critical role in biopharmaceutical development. The compound's dual-protection strategy ensures selective deprotection, a feature highly valued in solid-phase peptide synthesis (SPPS) workflows.

The chemical stability and solubility profile of 1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid make it ideal for automated synthesis platforms. Its compatibility with common organic solvents such as DMF and dichloromethane aligns with industry standards for high-throughput screening. Additionally, the compound's chiral center at the pyrrolidine ring enables the creation of enantiomerically pure therapeutics, addressing growing interest in stereoselective synthesis.

From an SEO perspective, trending queries like "applications of Fmoc-Boc protected compounds" and "CAS 1823685-41-1 supplier" highlight its commercial relevance. The compound is often discussed alongside green chemistry initiatives due to its efficient atom economy during peptide coupling reactions. Laboratories focusing on cancer research and neurodegenerative disease models particularly value its role in constructing peptide-based inhibitors.

Quality control of CAS 1823685-41-1 typically involves HPLC and mass spectrometry to verify ≥95% purity, a standard demanded by GMP-compliant facilities. The compound's MSDS data emphasizes proper storage at -20°C to maintain stability, a detail frequently searched by laboratory managers. Its molecular weight of 438.47 g/mol and precise structural formula are critical for computational chemistry applications.

Emerging trends in proteomics and antibody-drug conjugates (ADCs) have further elevated the importance of this compound. Its carboxylic acid moiety allows efficient crosslinking with biomolecules, while the Fmoc group facilitates UV-monitored deprotection. These features align with the increasing demand for theranostic agents in personalized medicine.

In conclusion, 1-[(Tert-butoxy)carbonyl]-4-({[(9H-fluoren-9-YL)methoxy]carbonyl}amino)pyrrolidine-3-carboxylic acid represents a cornerstone in modern medicinal chemistry. Its multifaceted applications span from peptide vaccines to small-molecule prodrugs, making it indispensable for researchers exploring next-generation therapeutics. The compound's CAS 1823685-41-1 identifier remains a key metric for procurement specialists navigating the fine chemicals marketplace.